Cas no 865175-27-5 (N-(2Z)-6-bromo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(diethylamino)benzamide)

• Product Name: N-(2Z)-6-bromo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(diethylamino)benzamide
• CAS No: 865175-27-5
• MF: C₂₁H₂₂BrN₃OS
• MW: 444.387882709503
• CID: 6144131
• PubChem ID: 4247489
• Update Time: 2025-10-19

N-(2Z)-6-bromo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(diethylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-6-bromo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(diethylamino)benzamide
• N-[(2Z)-6-bromo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(diethylamino)benzamide
• N-(6-bromo-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)-4-(diethylamino)benzamide
• F1365-0772
• (Z)-N-(3-allyl-6-bromobenzo[d]thiazol-2(3H)-ylidene)-4-(diethylamino)benzamide
• 865175-27-5
• AKOS024606325

• Inchi： 1S/C21H22BrN3OS/c1-4-13-25-18-12-9-16(22)14-19(18)27-21(25)23-20(26)15-7-10-17(11-8-15)24(5-2)6-3/h4,7-12,14H,1,5-6,13H2,2-3H3/b23-21-
• InChI Key： ZWRQJVXASKIBMU-LNVKXUELSA-N
• SMILES： BrC1C=CC2=C(C=1)S/C(=N\C(C1C=CC(=CC=1)N(CC)CC)=O)/N2CC=C

Computed Properties

• Exact Mass: 443.06670g/mol
• Monoisotopic Mass: 443.06670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 61.2Ų

Additional information on N-(2Z)-6-bromo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(diethylamino)benzamide

N-(2Z)-6-bromo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(diethylamino)benzamide (CAS No. 865175-27-5): An Overview

N-(2Z)-6-bromo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(diethylamino)benzamide (CAS No. 865175-27-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The molecular structure of N-(2Z)-6-bromo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(diethylamino)benzamide is characterized by a benzothiazole core substituted with a bromo group at the 6-position and a propenyl group at the 3-position. The presence of these substituents imparts specific electronic and steric properties that influence the compound's reactivity and biological activity. Additionally, the diethylamino group on the benzamide moiety enhances the compound's solubility and bioavailability, making it suitable for in vivo studies.

Recent studies have highlighted the potential of N-(2Z)-6-bromo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(diethylamino)benzamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anticancer activity against several human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are crucial for inhibiting tumor growth.

Another area of interest is the antimicrobial activity of N-(2Z)-6-bromo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(diethylamino)benzamide. Research conducted at the University of California demonstrated that this compound has broad-spectrum antibacterial properties against both Gram-positive and Gram-negative bacteria. The antibacterial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential enzymes involved in bacterial metabolism.

In addition to its therapeutic potential, N-(2Z)-6-bromo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-yli​dene​4​-(diethylamino)benzamide has been investigated for its use as a fluorescent probe in bioimaging applications. The bromo and propenyl substituents enhance the compound's fluorescence properties, making it useful for visualizing cellular processes in real-time. This application has significant implications for understanding disease mechanisms and developing targeted therapies.

The synthesis of N-(2Z)-6-bromo­3­(prop­2­en­1­yl)­­­­­­­­­­­­­­­​−​−​−​−​−​−​−​−​−​−​−​−​−​−​−​−​−​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​ ​​(diethylamino)benzamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. A typical synthetic route involves the condensation of 6-bromo-N-diethylaminobenzamide with 3-propenylbenzothiazole under carefully controlled conditions. The resulting product is then purified using column chromatography or other separation techniques to obtain the desired compound in high purity.

The safety profile of N-(2Z)-6-bromo­3 ­(prop ­ 2 - en - 1 - yl ) - 2 , 3 - dihydro - 1 , 3 - benzothiazol - 2 - ylidene - 4 -( diethylamino ) benzamide has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, N-(2Z)-6-bromo‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‐‐‐‐‐‐‐‐‐‐‐‐‐‐‐(prop‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ ‌ (diethylamino)benzamide (CAS No. 865175-27‑5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.